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Compound of Interest

Compound Name: 2-Amino-4-methylpentan-1-ol
CAS No.: 502-32-9
Cat. No.: B1294294
Get Quote
. J

Structural Formula and Stereochemistry

(S)-2-Amino-4-methylpentan-1-ol is a chiral amino alcohol. Its structure consists of a pentanol
backbone with an amino group at the C2 position and a methyl branch at the C4 position. The
stereochemical designation "(S)" at the C2 chiral center is critical to its function in asymmetric
synthesis, as it dictates the spatial orientation of the amino and hydroxyl groups. This defined
stereochemistry is inherited from its precursor, the proteinogenic amino acid L-leucine.

The molecular formula is CeH1sNO, and its structure can be represented by various chemical
notations.[1][2] The IUPAC name is (2S)-2-amino-4-methylpentan-1-ol.[3]

Caption: 2D Structural Formula of (S)-2-Amino-4-methylpentan-1-ol.

Physicochemical Data

The physical and chemical properties of L-Leucinol are well-documented, making it a
predictable and reliable reagent in various chemical transformations. Key properties are
summarized in the table below.
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Property Value Source
CAS Number 7533-40-6 [415]
Molecular Weight 117.19 g/mol [2][4]

Clear colorless to slightly

Appearance yellow liquid or low melting [61[7]
mass

Density 0.917 g/mL at 25 °C [8]

Boiling Point 198-200 °C at 768 mmHg

Melting Point 56-58 °C [6][8]

Flash Point 91 °C (195.8 °F) - closed cup [8]

Refractive Index (n20/D) 1.4511

Optical Activity ([a]20/D) +4° (c = 9 in ethanol)

Spectroscopic Characterization

Structural confirmation and purity assessment rely on standard spectroscopic techniques.

e 1H NMR: The proton NMR spectrum provides characteristic signals for the different hydrogen
environments in the molecule. Expected signals include multiplets for the methyl protons of
the isobutyl group, the methine proton, the methylene protons adjacent to the hydroxyl
group, and the chiral center proton.[9]

e 13C NMR: The carbon NMR spectrum shows distinct peaks for each of the six carbon atoms,
confirming the carbon skeleton.[10]

e IR Spectroscopy: The infrared spectrum is characterized by strong absorptions
corresponding to the O-H and N-H stretching of the alcohol and amine functional groups,
respectively, typically in the range of 3300-3400 cm~1. C-H stretching and bending vibrations
are also prominent.[11][12]

Synthesis Methodologies
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The most prevalent and economically viable synthesis of (S)-2-Amino-4-methylpentan-1-ol

leverages the "chiral pool,” using the naturally occurring and enantiomerically pure amino acid

L-leucine as the starting material.

Chiral Pool Synthesis via Reduction of L-Leucine Ester

Principle & Rationale: This method involves a two-step process: esterification of the carboxylic

acid of L-leucine followed by reduction of the resulting ester to the primary alcohol. The

esterification step is necessary because common reducing agents like sodium borohydride

(NaBHa4) or lithium aluminum hydride (LiAIH4) do not efficiently reduce carboxylic acids directly

under standard conditions but readily reduce esters. This approach preserves the

stereochemistry at the C2 position, directly translating the chirality of the starting material to the

product.

Detailed Experimental Protocol:

Esterification: L-leucine is first converted to its methyl or ethyl ester. A common laboratory
method is the Fischer esterification, which involves refluxing the amino acid in the
corresponding alcohol (e.g., methanol) with a catalytic amount of strong acid (e.g., HCI or
H2S0a4). The reaction yields the amino acid ester hydrochloride salt.[13]

Neutralization & Reduction: The L-leucine methyl ester hydrochloride salt is neutralized with
a base, such as sodium bicarbonate (NaHCOs).[13] The free ester is then reduced. For
safety and scalability, sodium borohydride (NaBHa) is often preferred over LiAlHa. The
reduction is typically carried out in a protic solvent like ethanol or a mixture of ethanol and
water.[6][13]

Reaction Monitoring & Work-up: The reaction is monitored by thin-layer chromatography
(TLC) or HPLC until the starting material is consumed. The work-up procedure typically
involves quenching any excess reducing agent, followed by extraction of the product into an
organic solvent.

Isolation: The final product is isolated after removal of the solvent under reduced pressure.[6]

Caption: Workflow for the chiral pool synthesis of L-Leucinol.
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Purification and Quality Control

Achieving high purity is essential, especially for applications in drug development where
impurities can have significant biological effects.

Purification Protocol

For laboratory-scale preparations, purification can often be achieved by vacuum distillation.
Given its boiling point of approximately 100-105 °C at 10 Torr, this method is effective at
separating the product from non-volatile impurities and residual high-boiling solvents.[6] For
solid, low-melting point batches, recrystallization from a suitable solvent system (e.g., benzene
and hexane) can also be employed to achieve high purity.[14]

Analytical Methods for Purity Assessment

A robust analytical workflow is critical for validating the purity and identity of the synthesized
compound.

o High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with a UV
detector is a standard method for assessing the purity of amino alcohols. Chiral HPLC can
be used to determine the enantiomeric excess (ee).[15]

e Gas Chromatography (GC): GC can be used to assess purity, especially for volatile
impurities. The amino alcohol may require derivatization to improve its volatility and
chromatographic peak shape.[15]

 NMR Spectroscopy: *H and 3C NMR are indispensable for confirming the structure and can
be used for quantitative analysis (QNMR) to determine purity against a certified reference
standard.[15]

Table 2: Example HPLC Method for Purity Analysis
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Parameter Condition

Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 pum)
Mobile Phase A Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient 10% B to 90% B over 20 minutes

Flow Rate 1.0 mL/min

Detection UV at 210 nm

Injection Volume 10 pL

Note: This is a general protocol and may require optimization for specific impurity profiles.[15]

Applications in Drug Discovery and Development

L-Leucinol's value lies in its bifunctional nature (amine and alcohol) and its inherent chirality,
making it a versatile building block for complex, stereochemically defined molecules.

Role as a Chiral Building Block

L-Leucinol serves as a synthon that introduces a specific stereocenter into a target molecule.
This is a cornerstone of modern asymmetric synthesis, which is critical in pharmacology, as
different enantiomers of a drug can have vastly different biological activities and toxicities.[16]
[17] The use of unnatural amino acids and their derivatives, like L-Leucinol, is a key strategy in
medicinal chemistry to enhance properties such as potency, selectivity, and pharmacokinetic
profiles.[18][19]

Case Study: Synthesis of Enzyme Inhibitors

L-Leucinol is a documented starting material for the synthesis of inhibitors for enzymes such as
aminopeptidase N and phospholipase Az.[4] In these syntheses, the amino and hydroxyl
groups of L-Leucinol serve as handles for further chemical modification, allowing for the
construction of larger molecules designed to fit into the active site of the target enzyme.

Case Study: Intermediate in API Synthesis
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A prominent application of L-Leucinol derivatives is in the synthesis of the proteasome inhibitor
Carfilzomib, an important anticancer drug. A key intermediate in the large-

Carfilzomib is (S)-2-amino-4-methyl-1-((R)-2-methyloxirane-2-yl)-pentan-1-one, which is

derived from L-Leucinol.[20] This underscores the industrial relevance of L-Leucinol as a

fundamental chiral raw material.
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Caption: Key application pathways for L-Leucinol in pharmaceutical R&D.

Safety and Handling

(S)-2-Amino-4-methylpentan-1-ol is classified as an irritant, causing skin, eye, and respiratory

system irritation.[8] It is a combustible liquid.[3]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles
(eyeshields), chemical-resistant gloves, and a lab coat. Use in a well-ventilated area or

under a chemical fume hood.

o Storage: Store in a cool, tightly closed container. It is classified under Storage Class 10 for

combustible liquids.
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o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice. If inhaled, move to fresh air. If skin contact occurs, wash with soap and
water.[3]

Conclusion

(S)-2-Amino-4-methylpentan-1-ol is more than a simple chemical reagent; it is a foundational
tool for imparting chirality in the synthesis of high-value molecules. Its ready availability from
the chiral pool, well-defined properties, and versatile reactivity make it an indispensable asset
for researchers in organic synthesis and drug development. A thorough understanding of its
synthesis, purification, and handling is paramount to leveraging its full potential in the creation
of next-generation therapeutics and complex chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1294294/docs#structural-elucidation-and-
physicochemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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